Cas no 75279-56-0 (2-Chloro-4-fluorophenylacetonitrile)

• Product Name: 2-Chloro-4-fluorophenylacetonitrile
• CAS No: 75279-56-0
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD00236029
• CID: 59678
• PubChem ID: 2725063
• Update Time: 2025-08-02

2-Chloro-4-fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-fluorophenyl)acetonitrile
• 2-Chloro-4-fluorophenylacetonitrile
• 2-Chloro-4-fluorobenzyl cyanide
• 3-Chloro-4-Fluorophenylacetonitrile
• 2-Chloro-4-fluorobenzylcyanide
• (2-chloro-4-fluorophenyl)acetonitrile
• Benzeneacetonitrile, 2-chloro-4-fluoro-
• 2-Chloro-fluorophenylacetonitrile
• 2-(2-chloro-4-fluorophenyl)ethanenitrile
• 2 - Chloro - 4 - fluorophenylacetonitrile
• PubChem4251
• GSMCLMKFBYLWRP-UHFFF
• CS-W021380
• BH-0430
• AKOS000158906
• MFCD00236029
• 2-chloro-4-fluoro phenyl acetonitrile
• Z285184576
• EN300-67471
• SCHEMBL155498
• FT-0611773
• J-508741
• 2-chloro-4-fluorophenylacetonitrile, AldrichCPR
• AC-12384
• 2-chloro-4-fluorobenzeneacetonitrile
• AM20060013
• GSMCLMKFBYLWRP-UHFFFAOYSA-N
• 75279-56-0
• DTXSID10369352
• DB-024235
• STL511016
• BBL100038

• MDL： MFCD00236029
• Inchi： 1S/C8H5ClFN/c9-8-5-7(10)2-1-6(8)3-4-11/h1-2,5H,3H2
• InChI Key： GSMCLMKFBYLWRP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC#N)F

Computed Properties

• Exact Mass: 169.00900
• Monoisotopic Mass: 169.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Powder.
• Density: 1.3099 (estimate)
• Melting Point: 67-69 °C
• Boiling Point: 253.2 °C at 760 mmHg
• Flash Point: 106.9 °C
• Refractive Index: 1.528
• PSA: 23.79000
• LogP: 2.54518
• Solubility: Not determined

2-Chloro-4-fluorophenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Chloro-4-fluorophenylacetonitrile

2-Chloro-4-fluorophenylacetonitrile (CAS No. 75279-56-0): Properties, Applications, and Market Insights

2-Chloro-4-fluorophenylacetonitrile (CAS No. 75279-56-0) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This nitrile derivative, featuring both chloro and fluoro substituents, has gained significant attention due to its versatile reactivity and applications in synthetic chemistry. Researchers often search for 2-Chloro-4-fluorophenylacetonitrile synthesis, 2-Chloro-4-fluorophenylacetonitrile uses, and CAS 75279-56-0 properties, reflecting its importance in modern chemical development.

The molecular structure of 2-Chloro-4-fluorophenylacetonitrile consists of a phenyl ring substituted with chlorine at the 2-position and fluorine at the 4-position, attached to an acetonitrile group. This unique arrangement contributes to its chemical reactivity and makes it valuable for constructing more complex molecules. Current trends in drug discovery have increased demand for fluorinated building blocks like this compound, as evidenced by rising searches for fluorinated pharmaceutical intermediates and halogenated nitriles.

In pharmaceutical applications, 2-Chloro-4-fluorophenylacetonitrile serves as a key intermediate for synthesizing various bioactive molecules. Its presence in medicinal chemistry is growing, particularly in the development of targeted therapies and small molecule drugs. The compound's ability to introduce both halogen and nitrile functionalities makes it valuable for creating molecular diversity in drug discovery programs. Recent publications highlight its use in developing kinase inhibitors and metabolic modulators, addressing current healthcare challenges.

The agrochemical industry also utilizes 2-Chloro-4-fluorophenylacetonitrile CAS 75279-56-0 in the synthesis of novel crop protection agents. With increasing global focus on sustainable agriculture and precision farming, this intermediate contributes to developing more efficient and environmentally friendly pesticides. Market analysts note growing interest in halogenated agrochemical intermediates as manufacturers seek to improve product performance while reducing environmental impact.

From a synthetic chemistry perspective, 2-Chloro-4-fluorophenylacetonitrile offers several advantages. The electron-withdrawing effects of both halogen atoms activate the phenyl ring for various nucleophilic aromatic substitutions, while the nitrile group provides additional sites for chemical transformation. These properties make it valuable for heterocycle formation and cascade reactions, topics frequently searched by synthetic chemists. Recent advances in flow chemistry and continuous processing have further enhanced its utility in industrial applications.

The global market for 2-Chloro-4-fluorophenylacetonitrile has shown steady growth, driven by increasing R&D investment in both pharmaceutical and agrochemical sectors. Suppliers often list this compound under search terms like high purity 2-Chloro-4-fluorophenylacetonitrile and CAS 75279-56-0 supplier, reflecting buyer priorities. Quality specifications typically emphasize low impurity content and consistent batch-to-batch performance, crucial for research and manufacturing applications.

Environmental and regulatory considerations for 2-Chloro-4-fluorophenylacetonitrile follow standard chemical industry practices. Proper handling procedures focus on worker safety and waste minimization, aligning with current green chemistry principles. The compound's stability and relatively low volatility contribute to its manageable environmental profile, though proper containment measures remain essential during large-scale operations.

Analytical characterization of 2-Chloro-4-fluorophenylacetonitrile typically involves techniques such as HPLC analysis, GC-MS, and NMR spectroscopy. These methods verify purity and identity, addressing common researcher queries about 2-Chloro-4-fluorophenylacetonitrile characterization. Recent advances in analytical chemistry have improved detection limits and reduced analysis times for such compounds.

Future applications of 2-Chloro-4-fluorophenylacetonitrile may expand into materials science, particularly in developing specialty polymers and electronic materials. The compound's molecular architecture suggests potential for creating novel functional materials with tailored properties. This aligns with growing industrial interest in high-performance materials for advanced technologies.

In conclusion, 2-Chloro-4-fluorophenylacetonitrile (CAS No. 75279-56-0) represents an important building block in modern chemical research and development. Its combination of halogen substituents and nitrile functionality provides unique synthetic opportunities across multiple industries. As research continues to explore new applications, this compound will likely maintain its position as a valuable intermediate in both academic and industrial settings.